Cas no 819814-02-3 (Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide)

• Product name: Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide
• CAS No: 819814-02-3
• MF: C₁₇H₁₆N+^.Br-
• MW: 314.21964
• CID: 702298
• PubChem ID: 67368583

Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

• Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide
• 1-benzyl-6-methylquinolin-1-ium,bromide
• 1-Benzyl-6-methylquinolin-1-ium bromide
• DTXSID60737183
• SCHEMBL2336705
• 819814-02-3
• n-benzyl-6-methylquinolinium bromide

• Inchi： InChI=1S/C17H16N.BrH/c1-14-9-10-17-16(12-14)8-5-11-18(17)13-15-6-3-2-4-7-15;/h2-12H,13H2,1H3;1H/q+1;/p-1
• InChI Key： WCVLKPBIXBZTLW-UHFFFAOYSA-M
• SMILES： CC1=CC2=C(C=C1)[N+](=CC=C2)CC3=CC=CC=C3.[Br-]

Computed Properties

• Exact Mass: 313.04661g/mol
• Monoisotopic Mass: 313.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų